Cas no 1219198-88-5 (methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride)

• Product Name: methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride
• CAS No: 1219198-88-5
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• MDL: MFCD11841010
• CID: 4563487
• PubChem ID: 45158999
• Update Time: 2025-10-05

methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(3-bromophenyl)acetate HCl
• Methyl a-amino-3-bromobenzeneacetate HCl
• methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride
• (R)-Methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride
• methyl2-amino-2-(3-bromophenyl)acetatehydrochloride
• EN300-59894
• AB89341
• Methyl alpha-amino-3-bromobenzeneacetate HCl
• Methyl amino(3-bromophenyl)acetate hydrochloride
• AKOS005073171
• F79591
• AB88682
• KC-0743
• MFCD11841010
• F2147-0609
• 1219198-88-5
• methyl 2-amino-2-(3-bromophenyl)acetate;hydrochloride

• MDL： MFCD11841010
• Inchi： 1S/C9H10BrNO2.ClH/c1-13-9(12)8(11)6-3-2-4-7(10)5-6;/h2-5,8H,11H2,1H3;1H
• InChI Key： UYQXPUQVLSXOMR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C1=CC=CC(Br)=C1.Cl

Computed Properties

• Exact Mass: 278.966
• Monoisotopic Mass: 278.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Melting Point: 210℃

Additional information on methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride

Methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride (CAS no. 1219198-88-5) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound, characterized by its hydrochloride salt form, integrates an amino group and a brominated phenyl moiety, making it a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The molecular structure of methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride consists of a central acetic acid derivative substituted with both an amino group and a 3-bromo phenyl ring. This bifunctional nature allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules. The hydrochloride form enhances its solubility in aqueous solutions, facilitating its application in both in vitro and in vivo experimental settings.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate brominated aromatic rings due to their role as key pharmacophores in many drugs. The presence of the 3-bromo phenyl group in methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride positions it as a valuable building block for the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs targeting specific biological pathways. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to achieve desired pharmacological effects. Additionally, the bromine atom serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular architectures.

Recent research has highlighted the compound's role in medicinal chemistry by showcasing its incorporation into various lead compounds. For example, derivatives of methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride have been investigated for their potential as antiviral agents. The structural features of this compound contribute to its ability to interact with viral enzymes, thereby inhibiting replication and spreading. Such findings underscore its significance as a scaffold for developing new antiviral therapies.

The synthesis of methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity and yield of the final product. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to optimize the synthesis process and improve purity.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of those found in advanced materials, where brominated aromatic compounds contribute to enhanced electronic properties. Furthermore, modifications based on this scaffold have led to the development of novel agrochemicals with improved efficacy and environmental safety profiles.

The safety profile of methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological assessments are necessary to fully understand its biological impact. Researchers are employing high-throughput screening techniques to evaluate its potential toxicity and interaction with biological targets.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel drugs derived from this versatile scaffold. As our understanding of biological pathways continues to grow, compounds like methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride will remain at the forefront of drug discovery efforts.